Cas no 2167256-91-7 (5-(2-cyclobutylethyl)-2,5-diazaspiro3.4octane)

• Product Name: 5-(2-cyclobutylethyl)-2,5-diazaspiro3.4octane
• CAS No: 2167256-91-7
• MF: C₁₂H₂₂N₂
• MW: 194.316483020782
• CID: 5988515
• PubChem ID: 165524910
• Update Time: 2024-01-02

5-(2-cyclobutylethyl)-2,5-diazaspiro3.4octane Chemical and Physical Properties

Names and Identifiers

• 5-(2-cyclobutylethyl)-2,5-diazaspiro3.4octane
• 2167256-91-7
• 5-(2-cyclobutylethyl)-2,5-diazaspiro[3.4]octane
• EN300-1274088

• Inchi： 1S/C12H22N2/c1-3-11(4-1)5-8-14-7-2-6-12(14)9-13-10-12/h11,13H,1-10H2
• InChI Key： NTSNLNFAKXVZPQ-UHFFFAOYSA-N
• SMILES： N1(CCC2CCC2)CCCC21CNC2

Computed Properties

• Exact Mass: 194.178298710g/mol
• Monoisotopic Mass: 194.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 15.3Ų